Ethyl 2-(methoxyimino)-3-piperidinopropanoate
Description
Ethyl 2-(methoxyimino)-3-piperidinopropanoate is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.292. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Regioselective Synthesis of Pyrazole Derivatives : Research by Ashton and Doss (1993) explored a regioselective route to synthesize 3-alkyl-1-aryl-1H-pyrazole-5-carboxylates using Ethyl 2,4-dioxooctanoate, selectively protected as the 2-(methoxyimino) derivative. This study revealed a complete reversal of regioselectivity compared to unprotected derivatives, highlighting the impact of protective groups on chemical reactions (Ashton & Doss, 1993).
Improvement of Synthesis Processes : Jing (2003) focused on improving the synthesis process of Ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, demonstrating process optimization that simplified operations and reduced production costs while achieving a yield of 70.8% (Jing, 2003).
Antibacterial Activity of Carbapenem Derivatives : A study by Kim et al. (2006) synthesized a new series of 1-methylcarbapenems with a 5-(1,2-disubstituted ethyl)pyrrolidine moiety, including a derivative with a 1-methoxyimino-2-hydroxyethyl group, which showed potent antibacterial activity against both Gram-positive and Gram-negative bacteria (Kim et al., 2006).
Molecular Docking Studies : Research by Karayel (2021) conducted molecular stabilities, conformational analyses, and docking studies on benzimidazole derivatives as EGFR inhibitors. This work provides insights into the mechanism of anti-cancer properties and highlights the potential of these compounds in cancer treatment (Karayel, 2021).
Properties
IUPAC Name |
ethyl (2Z)-2-methoxyimino-3-piperidin-1-ylpropanoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O3/c1-3-16-11(14)10(12-15-2)9-13-7-5-4-6-8-13/h3-9H2,1-2H3/b12-10- |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PKRAGYOYWDSBIX-BENRWUELSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=NOC)CN1CCCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=N\OC)/CN1CCCCC1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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